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Pefachrome FXa in Experimental Protocols

Based on the search results, Pefachrome FXa is a chromogenic substrate used to quantitatively determine

Factor Xa (FXa) activity. The core reaction involves Pefachrome FXa being cleaved by FXa, producing a

color change that can be measured spectrophotometrically [1]. Below are some common experimental setups

where it is employed.

Experiment
Type

Role of Pefachrome FXa Typical Workflow Summary

MP TF Activity
Assay [2]

Quantify FXa generated by TF-
FVIIa complexes on

microparticles (MPs).

Isolate MPs → incubate with FVIIa, FX, CaCl₂ →
add Pefachrome FXa → measure FXa activity at

405 nm.

Direct FXa
Activity [3]

Measure FXa activity in platelet

binding/activity studies.

Incubate activated platelets with FVIIa and FX →

transfer subsamples → add Pefachrome FXa →
measure cleavage at 405 nm.

Inhibition
Studies [4]

Test the effect of inhibitors (e.g.,
Protein S) on extrinsic FXase

activity.

Pre-incubate TF/FVIIa with/without inhibitor →
initiate FXa generation with FX → quench

reactions → measure FXa with Pefachrome FXa.
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The following diagram illustrates the general workflow for a Microparticle (MP) Tissue Factor (TF) Activity

Assay, a key application of Pefachrome FXa:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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